Cas no 1560427-66-8 (N-butyl-3,4-dimethylcyclohexan-1-amine)

• Product Name: N-butyl-3,4-dimethylcyclohexan-1-amine
• CAS No: 1560427-66-8
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5171107
• PubChem ID: 64732372
• Update Time: 2025-06-15

N-butyl-3,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-butyl-3,4-dimethyl-
• n-Butyl-3,4-dimethylcyclohexan-1-amine
• N-butyl-3,4-dimethylcyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-4-5-8-13-12-7-6-10(2)11(3)9-12/h10-13H,4-9H2,1-3H3
• InChI Key： SYGMCHBBGMQMJP-UHFFFAOYSA-N
• SMILES： C1(NCCCC)CCC(C)C(C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-butyl-3,4-dimethylcyclohexan-1-amine

Comprehensive Overview of N-butyl-3,4-dimethylcyclohexan-1-amine (CAS No. 1560427-66-8): Properties, Applications, and Industry Insights

The compound N-butyl-3,4-dimethylcyclohexan-1-amine (CAS No. 1560427-66-8) is a specialized cyclohexylamine derivative with a unique molecular structure featuring a butyl group and dimethyl substitutions at the 3 and 4 positions. This configuration imparts distinct physicochemical properties, making it valuable in industrial and research applications. Recent interest in functionalized amines has surged due to their roles in catalysis, material science, and pharmaceutical intermediates, aligning with trends in sustainable chemistry and green synthesis.

From a structural perspective, the N-butyl-3,4-dimethylcyclohexan-1-amine molecule combines lipophilic (butyl chain) and steric (dimethyl groups) characteristics, which influence its solubility, reactivity, and interaction with other compounds. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed to verify its purity, a critical factor given the growing demand for high-precision chemicals in organic electronics and advanced polymer formulations. Researchers frequently search for "synthesis methods for cyclohexylamine derivatives" or "applications of tertiary amines in coatings," reflecting its relevance in modern chemistry.

In industrial contexts, 1560427-66-8 has garnered attention as a potential intermediate for corrosion inhibitors and lubricant additives, where its amine functionality can enhance material performance. The compound’s stability under thermal stress makes it suitable for high-temperature processes, a topic often queried in searches like "heat-resistant amine compounds." Additionally, its compatibility with epoxy resins and polyurethanes aligns with the booming market for lightweight composites in automotive and aerospace sectors.

Environmental and regulatory considerations are also pivotal. While N-butyl-3,4-dimethylcyclohexan-1-amine is not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. This aligns with frequent user queries such as "safe storage practices for amine derivatives" and "biodegradability of cyclic amines," emphasizing the need for transparent safety data in line with REACH and OSHA guidelines.

Future prospects for CAS No. 1560427-66-8 include exploratory research in catalysis and asymmetric synthesis, where its chiral centers could enable novel reaction pathways. The compound’s potential in ionic liquids and CO2 capture technologies further positions it as a candidate for sustainable innovation, resonating with global trends toward carbon-neutral solutions. Industry professionals often seek "cyclohexylamine derivatives in green chemistry" or "amine-based solvents for carbon sequestration," highlighting its interdisciplinary appeal.

In summary, N-butyl-3,4-dimethylcyclohexan-1-amine exemplifies the versatility of functional amines in addressing contemporary scientific and industrial challenges. Its balanced properties—combining reactivity, stability, and environmental compatibility—make it a compound of enduring interest across multiple high-growth sectors.